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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Benzophenones (BPs) are a class of aromatic ketones widely used as UV filters in

sunscreens, personal care products, and as photoinitiators in food packaging inks.[1][2][3] Due

to their potential endocrine-disrupting effects and widespread presence in the environment,

there is a significant need for sensitive and reliable analytical methods to monitor their levels in

various matrices.[4] Solid-phase extraction (SPE) is a robust sample preparation technique

used to isolate and concentrate benzophenones from complex samples like water, wastewater,

and biological fluids.[5][6] The use of a deuterated internal standard, such as benzophenone-

d10, is crucial for accurate quantification as it corrects for analyte loss during sample

preparation and compensates for matrix effects during analysis by gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][7]

This application note provides a detailed protocol for the extraction of various benzophenones

from aqueous samples using SPE with a deuterated internal standard.
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This protocol is a generalized procedure and may require optimization based on the specific

sample matrix and target analytes.

1. Materials and Reagents

SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) or C18 cartridges (e.g., 500

mg, 6 mL)[8][9]

Solvents: HPLC-grade Methanol (MeOH), Acetonitrile (ACN), Dichloromethane, Ethyl

Acetate, and Ultrapure Water[3][5][10]

Reagents: Formic acid, Ammonium acetate[11][12]

Standards: Analytical standards of target benzophenones (e.g., BP-1, BP-3, BP-8) and

deuterated internal standard (e.g., Benzophenone-d10)[3][13]

Equipment: SPE vacuum manifold, nitrogen evaporator, vortex mixer, analytical balance,

volumetric flasks, and pipettes.

2. Standard Solution Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of each benzophenone

standard and benzophenone-d10 in 10 mL of methanol to create individual stock solutions.

Working Standard Solution (10 µg/mL): Prepare a mixed working solution of all target

benzophenones by diluting the stock solutions in methanol.

Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the benzophenone-d10 stock

solution in methanol. The final concentration should be appropriate for the expected analyte

levels in the samples.[14]

3. Sample Preparation

Collect 250 mL of the aqueous sample (e.g., river water, wastewater effluent).

If the sample contains suspended solids, centrifuge or filter it to prevent clogging the SPE

cartridge.[10]
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Spike the sample with a known volume of the Internal Standard (IS) Spiking Solution (e.g.,

25 µL of 1 µg/mL benzophenone-d10).

Adjust the sample pH if necessary. For some benzophenones, adjusting the pH to acidic

values (e.g., pH 3 with formic acid) can improve retention on reversed-phase sorbents.[4]

4. Solid-Phase Extraction Procedure

Cartridge Conditioning:

Place the SPE cartridges on the vacuum manifold.

Wash the cartridges sequentially with 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of

ultrapure water.[5] Do not allow the sorbent to dry out between steps.

Sample Loading:

Load the prepared 250 mL sample onto the conditioned cartridge at a flow rate of

approximately 5-10 mL/min.

Washing:

After the entire sample has passed through, wash the cartridge with 5 mL of ultrapure

water to remove polar interferences.

Dry the cartridge under vacuum for 15-20 minutes to remove residual water.

Elution:

Place collection vials inside the manifold.

Elute the retained benzophenones and the internal standard by passing 2 x 4 mL of a

suitable elution solvent (e.g., methanol, acetonitrile, or a mixture of methanol and acetone

(1:1 v/v)) through the cartridge.[4][5] Allow the solvent to soak the sorbent for a few

minutes before applying vacuum.

Eluate Concentration and Reconstitution:
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Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at 40°C.

[15]

Reconstitute the residue in 1.0 mL of a solvent compatible with the analytical instrument

(e.g., acetonitrile or mobile phase).[10]

Vortex the vial to ensure the residue is fully dissolved and transfer the solution to an

autosampler vial for GC-MS or LC-MS/MS analysis.

Data Presentation
The performance of the SPE method is typically evaluated based on recovery, precision, and

detection limits.

Table 1: Recovery of Benzophenones using Different SPE Sorbents

Analyte SPE Sorbent Matrix
Average
Recovery (%)

Reference

Benzophenone-3

(BP-3)
C18 Natural Water 95 - 97% [9]

Multiple BPs C18 River Water 80 - 86% [4][5]

Multiple BPs Oasis HLB Water 91 - 96% [8][16]

Multiple BPs Strata C18 Water 81.9 - 96.4% [11]

Multiple BPs Strata-X Water 74.0 - 82.6% [11]

BP-1, BP-3, BP-

8
C18 Water 101 - 107% [17]

Table 2: Typical Method Detection and Quantification Limits
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Analyte(s)
Analytical
Method

Limit of
Detection
(LOD)

Limit of
Quantitation
(LOQ)

Reference

Eight BP

derivatives
GC-MS 0.1 - 1.9 ng/L Not Specified [8][16]

Six BP-type UV

absorbers
GC-MS Not Specified 1.5 - 5.0 ng/L [18]

BP-1, BP-3, BP-

8
GC-MS 34 - 67 ng/L Not Specified [17]

Parabens & BPs HPLC-UV 1.20 - 4.67 µg/L Not Specified [19]

Eleven UV filters LC-MS/MS 0.1 - 5 ng/L Not Specified [11]

Workflow Visualization
The following diagram illustrates the complete workflow for the solid-phase extraction of

benzophenones.
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SPE Workflow for Benzophenone Analysis

1. Sample & Standard Preparation

2. Solid-Phase Extraction

3. Post-Extraction & Analysis
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Caption: SPE workflow for benzophenone extraction and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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